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Compound of Interest

Compound Name: Iron(lll) p-toluenesulfonate

Cat. No.: B1630430

In-Depth Technical Guide to Iron(lll) p-
Toluenesulfonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of
Iron(lll) p-toluenesulfonate, a compound utilized in various chemical syntheses.

Core Molecular Data

Iron(lll) p-toluenesulfonate, also known as ferric p-toluenesulfonate, is an iron salt of p-
toluenesulfonic acid. The central iron atom is in the +3 oxidation state, ionically bonded to three
p-toluenesulfonate anions. This compound is also commonly available in a hexahydrate form.

The chemical formula for the anhydrous form of Iron(lll) p-toluenesulfonate is
Fe(C7H703S)3[1][2]. Its molecular weight is 569.43 g/mol [1][2].

The hexahydrate form has the chemical formula (CH3CsH4SO3)sFe - 6H20 and a molecular
weight of 677.52 g/mol [3].

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative data for Iron(lll) p-
toluenesulfonate and its constituent parts.
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Molecular Weight (

Compound/lon Chemical Formula CAS Number
g/mol )

Iron(lll) p-

toluenesulfonate Fe(C7H703S)3 569.43 77214-82-5

(anhydrous)

Iron(lll) p-
(CH3C6H4SO03)sFe -

toluenesulfonate 677.52 312619-41-3
6H20

(hexahydrate)

Iron(lll) Cation Fes+ 55.845 (atomic mass) 20074-52-6

p-Toluenesulfonate ]

) C7H703S~ 171.20 Not applicable
Anion
p-Toluenesulfonic Acid  C7HsOsS 172.20 104-15-4

Molecular Structure and Composition

Iron(lll) p-toluenesulfonate consists of a central ferric (Fe3*) ion. This trivalent cation is
electrostatically associated with three p-toluenesulfonate anions. The p-toluenesulfonate anion
is the conjugate base of p-toluenesulfonic acid, a strong organic acid.

Visualization of Molecular Association

The following diagram illustrates the ionic relationship between the central Iron(lll) cation and
the three p-toluenesulfonate anions.
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lonic association in Iron(lll) p-toluenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. scbt.com [scbt.com]

3. Iron(lll) p-toluenesulfonate hexahydrate | C21H33FeO15S3 | CID 53442765 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Iron(lll) p-toluenesulfonate molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630430#iron-iii-p-toluenesulfonate-molecular-
weight-and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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